2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone

• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 2-(dimethoxymethyl)-3-phenyl-1,2-dihydroquinazolin-4-one
• InChI: InChI=1S/C17H18N2O3/c1-21-17(22-2)15-18-14-11-7-6-10-13(14)16(20)19(15)12-8-4-3-5-9-12/h3-11,15,17-18H,1-2H3
• InChI Key: CBBRZYAEVZYAPT-UHFFFAOYSA-N
• SMILES: COC(C1NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3)OC

Description

2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone, also known as DMQ, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in drug discovery and development. DMQ belongs to the class of quinazolinone derivatives, which have been found to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties. In

Mechanism of Action

The mechanism of action of 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell proliferation, survival, and inflammation. 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been shown to inhibit the activity of topoisomerase II, which is an essential enzyme for DNA replication and repair. 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone also inhibits the activity of protein kinase C, which is a signaling molecule that regulates various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects
2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been found to induce cell cycle arrest and apoptosis in cancer cells, which is a hallmark of antitumor activity. 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has also been shown to reduce the production of inflammatory cytokines and chemokines in animal models of inflammation, indicating its potential as an anti-inflammatory agent. In addition, 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been found to exhibit low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone also exhibits good stability and solubility in various solvents, making it suitable for use in various biological assays. However, one of the limitations of 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone is its relatively low potency compared to other quinazolinone derivatives, which may limit its usefulness as a lead compound for drug discovery.

Future Directions

There are several potential future directions for research on 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone. One area of interest is the development of 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone derivatives with improved potency and selectivity for specific targets. Another area of interest is the study of the pharmacokinetics and pharmacodynamics of 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone in animal models, which could provide valuable information for the design of clinical trials. Finally, the potential use of 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone as a diagnostic tool for cancer and other diseases is also an area of interest for future research.

Synthesis Methods

2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone can be synthesized by the reaction of 2-aminobenzophenone with paraformaldehyde and methanol in the presence of a catalytic amount of hydrochloric acid. The reaction takes place under reflux conditions, and the product is obtained after purification by recrystallization. The yield of 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone is typically around 70-80%, and the purity can be confirmed by NMR and mass spectrometry.

Scientific Research Applications

2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has been extensively studied for its potential use as a lead compound in drug discovery. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. 2-(dimethoxymethyl)-3-phenyl-2,3-dihydro-4(1H)-quinazolinone has also been found to possess antiviral activity against herpes simplex virus type 1 and type 2, as well as anti-inflammatory activity in animal models of acute and chronic inflammation.